1-(4-fluorobenzoyl)-N-[2-(4-fluorophenyl)ethyl]-3-piperidinecarboxamide

• IUPAC Name: 1-(4-fluorobenzoyl)-N-[2-(4-fluorophenyl)ethyl]piperidine-3-carboxamide
• InChI: InChI=1S/C21H22F2N2O2/c22-18-7-3-15(4-8-18)11-12-24-20(26)17-2-1-13-25(14-17)21(27)16-5-9-19(23)10-6-16/h3-10,17H,1-2,11-14H2,(H,24,26)
• InChI Key: DIYWYWLVBRXILF-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C(=O)C2=CC=C(C=C2)F)C(=O)NCCC3=CC=C(C=C3)F
• Molecular Formula: C21H22F2N2O2
• Molecular Weight: 372.4 g/mol

Description

1-(4-fluorobenzoyl)-N-[2-(4-fluorophenyl)ethyl]-3-piperidinecarboxamide is a chemical compound that belongs to the class of piperidine carboxamides. It is a synthetic compound that has been extensively studied for its potential applications in scientific research.

Mechanism of Action

The mechanism of action of 1-(4-fluorobenzoyl)-N-[2-(4-fluorophenyl)ethyl]-3-piperidinecarboxamide is not fully understood. However, it has been proposed that this compound acts as a sigma-1 receptor agonist, which modulates the activity of the receptor. This modulation can lead to various biochemical and physiological effects, which are discussed below.
Biochemical and Physiological Effects:
1-(4-fluorobenzoyl)-N-[2-(4-fluorophenyl)ethyl]-3-piperidinecarboxamide has been shown to have various biochemical and physiological effects. It has been found to have analgesic properties, which make it a potential candidate for the treatment of pain. This compound has also been shown to have neuroprotective effects, which could be useful in the treatment of neurodegenerative disorders such as Alzheimer's disease. Additionally, 1-(4-fluorobenzoyl)-N-[2-(4-fluorophenyl)ethyl]-3-piperidinecarboxamide has been shown to have anti-inflammatory properties, which could be useful in the treatment of various inflammatory disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-(4-fluorobenzoyl)-N-[2-(4-fluorophenyl)ethyl]-3-piperidinecarboxamide in lab experiments is its high affinity for the sigma-1 receptor. This makes it a useful tool for studying the role of this receptor in various physiological processes. Additionally, this compound has been shown to have low toxicity, which makes it a relatively safe compound to use in lab experiments.
One of the limitations of using 1-(4-fluorobenzoyl)-N-[2-(4-fluorophenyl)ethyl]-3-piperidinecarboxamide in lab experiments is its limited solubility in water. This can make it difficult to dissolve the compound in aqueous solutions, which can limit its use in certain experiments.

Future Directions

There are several future directions for the research on 1-(4-fluorobenzoyl)-N-[2-(4-fluorophenyl)ethyl]-3-piperidinecarboxamide. One potential direction is to further study the mechanism of action of this compound and its effects on the sigma-1 receptor. This could provide valuable insights into the role of this receptor in various physiological processes.
Another potential direction is to investigate the potential therapeutic applications of 1-(4-fluorobenzoyl)-N-[2-(4-fluorophenyl)ethyl]-3-piperidinecarboxamide in the treatment of various neurological and inflammatory disorders. This could lead to the development of new treatments for these disorders.
Conclusion:
In conclusion, 1-(4-fluorobenzoyl)-N-[2-(4-fluorophenyl)ethyl]-3-piperidinecarboxamide is a synthetic compound that has significant potential for scientific research. It has been extensively studied for its potential applications in the treatment of various neurological and inflammatory disorders. Further research is needed to fully understand the mechanism of action of this compound and its potential therapeutic applications.

Scientific Research Applications

1-(4-fluorobenzoyl)-N-[2-(4-fluorophenyl)ethyl]-3-piperidinecarboxamide has been extensively studied for its potential applications in scientific research. It has been found to have significant affinity for the sigma-1 receptor, which is a protein that is involved in various physiological processes such as pain perception, memory, and neuroprotection. This compound has been shown to modulate the activity of the sigma-1 receptor, which makes it a potential candidate for the treatment of various neurological disorders.